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Compound of Interest

Compound Name: Methyl p-methoxyhydrocinnamate

Cat. No.: B096258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling information for

Methyl p-Methoxyhydrocinnamate (also known as Methyl 3-(4-methoxyphenyl)propanoate),

CAS Number 15823-04-8. The information is compiled from various safety data sheets and

chemical databases to assist in the safe use and management of this compound in a laboratory

and research setting.

Chemical and Physical Properties
Methyl p-methoxyhydrocinnamate is a solid compound with a molecular weight of 194.23

g/mol .[1][2] Its properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₃ [1][3]

Molecular Weight 194.23 g/mol [1][2][3]

Appearance Solid [1][3]

Melting Point 37-41 °C [1][3]

Boiling Point 120 °C [1][3]

Flash Point
> 110 °C (>230.0 °F) - closed

cup
[1][3]

Synonyms

Methyl 3-(4-

methoxyphenyl)propanoate,

Methyl p-

methoxyphenylpropionate, 4-

Methoxyhydrocinnamic acid

methyl ester

[1][2]

CAS Number 15823-04-8 [1][2][3]

InChI Key
AKQLYAFBUYHFCK-

UHFFFAOYSA-N
[1][2][3]

SMILES COC(=O)CCc1ccc(OC)cc1 [1][3]

Hazard Identification and GHS Classification
The hazard classification for Methyl p-Methoxyhydrocinnamate is not consistently reported

across all sources, indicating that its toxicological properties have not been thoroughly

investigated. Some sources suggest potential hazards, while others do not classify it as

hazardous.
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Hazard Statement GHS Classification Source(s)

Causes skin irritation Skin Irrit. 2 [4][5]

Causes serious eye irritation Eye Irrit. 2A [4][5]

May cause respiratory irritation STOT SE 3 [5][6]

Harmful if swallowed Acute Tox. 4 [4]

It is crucial to handle this compound with care, assuming it may possess these potential

hazards until more definitive data is available.

Toxicological Information
Detailed toxicological data for Methyl p-Methoxyhydrocinnamate is largely unavailable. Most

safety data sheets indicate that the toxicological properties have not been fully investigated.[4]

[6] No specific LD50 or LC50 values have been identified in the reviewed literature.

Handling and Storage
4.1 Handling Precautions:

Handle in accordance with good industrial hygiene and safety practices.[7]

Avoid contact with skin, eyes, and clothing.[5]

Use in a well-ventilated area.[4]

Wear appropriate personal protective equipment (PPE), including safety glasses with side-

shields, gloves, and a lab coat.[1] For operations that may generate dust, a type N95 (US)

dust mask is recommended.[3]

Wash hands thoroughly after handling.[5]

4.2 Storage Conditions:

Store in a tightly closed container.
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Keep in a dry, cool, and well-ventilated place.[7]

Storage class is typically 13 - Non Combustible Solids.[1][3]

First Aid Measures
Exposure Route First Aid Procedure Source(s)

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[4]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation develops.

[4]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[4]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

[4]

Accidental Release Measures
Use personal protective equipment to avoid dust formation and contact with the substance.

[4]

Sweep up the spilled material and shovel into a suitable, closed container for disposal.[4]

Prevent product from entering drains.[4]

Evacuate personnel to safe areas and ensure adequate ventilation.[4]

Potential Metabolic Pathways
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While specific metabolic studies on Methyl p-Methoxyhydrocinnamate are not available, data

from structurally related compounds, such as anisole (methoxybenzene), can provide insights

into its potential metabolic fate. The p-methoxyphenyl group is a common feature, and its

metabolism has been studied.[8][9] Potential metabolic reactions include O-demethylation and

aromatic hydroxylation.

Potential Metabolic Pathways of Methyl p-Methoxyhydrocinnamate
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Caption: Potential metabolic pathways based on related compound data.

Experimental Protocols: A Generalized Workflow
Specific experimental protocols for the safety assessment of Methyl p-
Methoxyhydrocinnamate are not publicly available. However, a standard workflow for

evaluating the safety of a new chemical entity is presented below. This generalized protocol

outlines the typical steps involved in toxicological and safety pharmacology studies.
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Generalized Workflow for Chemical Safety Assessment

In Vitro & In Silico Assessment

In Vivo Acute Toxicity Studies

Repeated Dose Toxicity Studies

ADME & Pharmacokinetics

Physicochemical Characterization

Computational Toxicology (e.g., QSAR)

In Vitro Genotoxicity Assays (e.g., Ames Test)

In Vitro Cytotoxicity Assays

Acute Oral, Dermal, and Inhalation Toxicity

Skin and Eye Irritation/Corrosion

Dermal Sensitization

Sub-acute (28-day) and Sub-chronic (90-day) Studies

Chronic Toxicity/Carcinogenicity Studies Absorption, Distribution, Metabolism, Excretion Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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